Cas no 2228386-54-5 (1-(3-bromo-5-methylthiophen-2-yl)-2-fluoroethan-1-ol)

• Product Name: 1-(3-bromo-5-methylthiophen-2-yl)-2-fluoroethan-1-ol
• CAS No: 2228386-54-5
• MF: C₇H₈BrFOS
• MW: 239.105223655701
• CID: 6085071
• PubChem ID: 165677020
• Update Time: 2025-08-05

1-(3-bromo-5-methylthiophen-2-yl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-methylthiophen-2-yl)-2-fluoroethan-1-ol
• EN300-1916875
• 2228386-54-5

• Inchi： 1S/C7H8BrFOS/c1-4-2-5(8)7(11-4)6(10)3-9/h2,6,10H,3H2,1H3
• InChI Key： NDKGZGAAOWTWDW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C(CF)O

Computed Properties

• Exact Mass: 237.94633g/mol
• Monoisotopic Mass: 237.94633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(3-bromo-5-methylthiophen-2-yl)-2-fluoroethan-1-ol

Chemical Profile of 1-(3-bromo-5-methylthiophen-2-yl)-2-fluoroethan-1-ol (CAS No. 2228386-54-5)

1-(3-bromo-5-methylthiophen-2-yl)-2-fluoroethan-1-ol, identified by its CAS number 2228386-54-5, is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule features a thiophene core, a bromine substituent at the 3-position, a methyl group at the 5-position, and a fluorinated ethyl side chain. The unique combination of these functional groups imparts distinct chemical and biological properties, making it a valuable scaffold for developing novel therapeutic agents.

The thiophene ring is a heterocyclic aromatic structure that is widely prevalent in natural products and pharmaceuticals. Its stability, planarity, and ability to participate in π-stacking interactions make it an ideal backbone for drug design. In particular, 3-bromo-5-methylthiophen-2-yl derivatives have been extensively studied due to their potential as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The presence of the bromine atom at the 3-position enhances electrophilicity, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

The fluoroethan-1-ol moiety introduces both fluorine and hydroxyl functionalities into the molecule. Fluorine atoms are well-known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The hydroxyl group can serve as a hydrogen bond acceptor or donor, influencing both solubility and interactions with biological targets. This dual functionality makes 1-(3-bromo-5-methylthiophen-2-yl)-2-fluoroethan-1-ol a versatile building block for medicinal chemists.

Recent advancements in computational chemistry and machine learning have enabled the rapid screening of such compounds for biological activity. Virtual screening studies have identified derivatives of this class as potential inhibitors of enzymes involved in cancer metabolism, such as hexokinase and phosphofructokinase. The combination of the thiophene scaffold with the fluorinated ethyl group appears to enhance binding affinity to these targets, suggesting promising applications in oncology research.

In vitro studies have demonstrated that compounds structurally related to 1-(3-bromo-5-methylthiophen-2-yl)-2-fluoroethan-1-ol exhibit inhibitory effects on certain bacterial strains by interfering with essential metabolic pathways. The fluorine atom's ability to disrupt hydrogen bonding networks in bacterial enzymes may contribute to this activity. Additionally, the bromine substituent could facilitate interactions with specific amino acid residues in bacterial proteins, further enhancing efficacy.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. Palladium-catalyzed cross-coupling reactions are commonly employed to construct the thiophene core, while nucleophilic substitution reactions are used to introduce the fluorinated ethyl group. Advances in flow chemistry have also enabled more efficient and scalable production processes for such complex molecules.

Biological evaluation of 1-(3-bromo-5-methylthiophen-2-yl)-2-fluoroethan-1-ol has revealed interesting pharmacological profiles. Initial assays suggest potential activity against inflammatory pathways by modulating cytokine production and signaling cascades. The hydroxyl group's ability to interact with protein surfaces may be critical for this effect. Further investigations are underway to elucidate the precise mechanism of action and identify optimal analogs for therapeutic development.

The compound's structural features also make it an attractive candidate for probe development in chemical biology research. By tagging it with fluorescent labels or biotin groups, researchers can study its interactions with cellular components non-invasively. Such probes could provide insights into disease pathways and aid in the discovery of novel drug targets.

Regulatory considerations play a crucial role in advancing compounds like 1-(3-bromo-5-methylthiophen-2-yl)-2-fluoroethan-1-ol into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic intermediates are produced under controlled conditions, minimizing impurities that could affect safety or efficacy. Preclinical toxicology studies are essential to assess potential side effects before human testing begins.

The growing interest in thiophene-based scaffolds underscores their importance as pharmacophores across multiple therapeutic areas. Researchers continue to explore new derivatives through combinatorial chemistry and high-throughput screening platforms. The structural flexibility offered by compounds like 1-(3-bromo-5-methylthiophen-2-y l)-2-fluoroethan -1 -ol allows medicinal chemists to fine-tune properties such as solubility, permeability, and metabolic stability—key factors determining drug-like characteristics.

In conclusion,1-(3-bromo -5-methylthiophen -2 -y l)- 2-fluoroethan -1 -ol (CAS No. 2228386 -54 -5) represents an exciting opportunity for innovation in drug discovery programs aimed at addressing unmet medical needs. Its unique structural attributes combined with promising preclinical data position it as a compelling candidate for further development by academic institutions and pharmaceutical companies alike.